Cas no 1805750-69-9 (4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole)

• Product Name: 4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole
• CAS No: 1805750-69-9
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4825368
• Update Time: 2025-08-03

4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole

• Inchi： 1S/C9H8F2N2O/c10-9(11)6-1-5(3-14)2-7-8(6)13-4-12-7/h1-2,4,9,14H,3H2,(H,12,13)
• InChI Key： IAMWCTZORZTWLV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=CC2=C1N=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.2
• Topological Polar Surface Area: 48.9

Additional information on 4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole

Research Briefing on 4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole (CAS: 1805750-69-9)

In recent years, the compound 4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole (CAS: 1805750-69-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antiviral and anticancer agents. The unique structural features of this compound, including the difluoromethyl and hydroxymethyl substituents, contribute to its enhanced biological activity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against viral polymerases, suggesting its potential as a broad-spectrum antiviral agent. The study utilized a combination of in vitro enzymatic assays and molecular docking simulations to identify key interactions between the compound and viral targets, providing a foundation for future drug optimization efforts.

In addition to its antiviral properties, 4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole has also been investigated for its anticancer effects. A preclinical study conducted by researchers at a leading pharmaceutical institute revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The study highlighted the compound's ability to induce apoptosis and inhibit tumor growth in xenograft models, underscoring its potential as a targeted therapy for specific cancer types.

The synthesis and optimization of 4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole have also been a focus of recent research. A 2022 publication in Organic & Biomolecular Chemistry detailed an efficient synthetic route for the compound, emphasizing the use of green chemistry principles to improve yield and reduce environmental impact. The study also explored structure-activity relationships (SAR) by synthesizing a series of analogs, which provided valuable insights into the structural requirements for optimal biological activity.

Despite these promising findings, challenges remain in the development of 4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique pharmacological profile and the growing body of research supporting its therapeutic potential make it a compelling candidate for continued investigation in the chemical biology and pharmaceutical fields.

In conclusion, 4-Difluoromethyl-6-hydroxymethyl-1H-benzimidazole (CAS: 1805750-69-9) represents a promising avenue for drug discovery and development. Its diverse biological activities, coupled with recent advancements in synthetic methodologies and mechanistic understanding, position it as a valuable tool for addressing unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in more complex biological systems.